Cas no 953168-02-0 (2-(4-methoxyphenyl)-N-{2-4-(pyrrolidin-1-yl)phenylethyl}acetamide)

• Product Name: 2-(4-methoxyphenyl)-N-{2-4-(pyrrolidin-1-yl)phenylethyl}acetamide
• CAS No: 953168-02-0
• MF: C₂₁H₂₆N₂O₂
• MW: 338.443345546722
• CID: 5843035
• PubChem ID: 16889460
• Update Time: 2025-10-29

2-(4-methoxyphenyl)-N-{2-4-(pyrrolidin-1-yl)phenylethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxyphenyl)-N-(4-(pyrrolidin-1-yl)phenethyl)acetamide
• 2-(4-methoxyphenyl)-N-{2-[4-(pyrrolidin-1-yl)phenyl]ethyl}acetamide
• AKOS024490569
• 953168-02-0
• F5019-0304
• 2-(4-methoxyphenyl)-N-[2-(4-pyrrolidin-1-ylphenyl)ethyl]acetamide
• 2-(4-methoxyphenyl)-N-{2-4-(pyrrolidin-1-yl)phenylethyl}acetamide

• Inchi： 1S/C21H26N2O2/c1-25-20-10-6-18(7-11-20)16-21(24)22-13-12-17-4-8-19(9-5-17)23-14-2-3-15-23/h4-11H,2-3,12-16H2,1H3,(H,22,24)
• InChI Key： VJTQJYWBRWTPII-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC(=CC=1)OC)NCCC1C=CC(=CC=1)N1CCCC1

Computed Properties

• Exact Mass: 338.199428076g/mol
• Monoisotopic Mass: 338.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 41.6Ų

Additional information on 2-(4-methoxyphenyl)-N-{2-4-(pyrrolidin-1-yl)phenylethyl}acetamide

Exploring the Potential of 2-(4-methoxyphenyl)-N-{2-4-(pyrrolidin-1-yl)phenylethyl}acetamide (CAS No. 953168-02-0) in Modern Research

The compound 2-(4-methoxyphenyl)-N-{2-4-(pyrrolidin-1-yl)phenylethyl}acetamide (CAS No. 953168-02-0) has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This structurally unique molecule combines a methoxyphenyl group with a pyrrolidin-1-ylphenylethyl moiety, making it an intriguing subject for drug discovery and development. Researchers are particularly interested in its potential as a GPCR modulator or enzyme inhibitor, given its structural similarity to known bioactive compounds.

Recent studies suggest that 2-(4-methoxyphenyl)-N-{2-4-(pyrrolidin-1-yl)phenylethyl}acetamide may have applications in addressing neurological disorders, a hot topic in current medical research. The global focus on neurodegenerative diseases and mental health treatments has driven increased interest in compounds with potential blood-brain barrier permeability and neuroprotective effects. While full clinical data isn't yet available, preliminary research indicates this compound could interact with various neurotransmitter receptors.

The synthesis of CAS 953168-02-0 typically involves multi-step organic reactions, with the methoxyphenyl acetic acid derivative serving as a key intermediate. Modern synthetic approaches emphasize green chemistry principles and atom economy, reflecting the pharmaceutical industry's growing commitment to sustainable practices. Analytical characterization using HPLC-MS and NMR spectroscopy confirms the compound's high purity and structural integrity.

From a commercial perspective, the demand for 2-(4-methoxyphenyl)-N-{2-4-(pyrrolidin-1-yl)phenylethyl}acetamide has been steadily increasing among research institutions and pharmaceutical companies. The compound's structure-activity relationship makes it valuable for lead optimization in drug development programs. Suppliers typically offer it in milligram to gram quantities with >95% purity, suitable for both in vitro and in vivo studies.

Storage and handling of CAS 953168-02-0 require standard laboratory precautions. The compound should be kept in a cool, dry environment, protected from light, following general guidelines for organic amides. While not classified as hazardous under current regulations, proper personal protective equipment should always be used when handling any research chemicals.

Future research directions for 2-(4-methoxyphenyl)-N-{2-4-(pyrrolidin-1-yl)phenylethyl}acetamide may explore its potential in personalized medicine applications, particularly in areas like pain management and cognitive enhancement. The growing field of computational drug design could provide additional insights into its molecular interactions and potential therapeutic uses.

For researchers considering working with this compound, it's important to note that while 953168-02-0 shows promise in early studies, comprehensive toxicological profiling and pharmacokinetic studies would be necessary before any clinical applications. The scientific community continues to investigate its mechanism of action and potential therapeutic windows.

The market for specialized research compounds like 2-(4-methoxyphenyl)-N-{2-4-(pyrrolidin-1-yl)phenylethyl}acetamide is expected to grow as drug discovery becomes more targeted. With increasing interest in small molecule therapeutics and precision medicine, such compounds play a crucial role in advancing our understanding of complex biological systems and developing next-generation treatments.